Cas no 2228837-56-5 (2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid)

2-Oxo-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a trifluoromethyl group, which enhances metabolic stability and lipophilicity, and a 2-oxopropanoic acid moiety, offering reactivity for further functionalization. The compound is valued for its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its trifluoromethyl group contributes to improved binding affinity and selectivity in drug design. The product is typically characterized by high purity and consistent performance, making it suitable for precision synthesis in medicinal chemistry and crop protection development.
2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid structure
2228837-56-5 structure
Product Name:2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid
CAS No:2228837-56-5
MF:C9H6F3NO3
MW:233.14405298233
CID:6593198
PubChem ID:165633523
Update Time:2025-05-21

2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid
    • 2-oxo-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
    • 2228837-56-5
    • EN300-1942862
    • Inchi: 1S/C9H6F3NO3/c10-9(11,12)5-2-1-3-13-6(5)4-7(14)8(15)16/h1-3H,4H2,(H,15,16)
    • InChI Key: FBDRTRQBQYEOMZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=C1CC(C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 233.02997754g/mol
  • Monoisotopic Mass: 233.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.3Ų

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Additional information on 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid

Recent Advances in the Study of 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid (CAS: 2228837-56-5)

The compound 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid (CAS: 2228837-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyridine moiety and propanoic acid backbone, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid acts as a potent inhibitor of NF-κB, a transcription factor central to inflammatory responses. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted its role in cancer therapy. A preprint article available on *bioRxiv* reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated PI3K/AKT/mTOR pathways. The researchers employed high-throughput screening and molecular docking studies to identify the compound's binding affinity for key oncogenic targets. These findings underscore its potential as a multitargeted agent in oncology, though further preclinical studies are warranted to assess its safety and efficacy.

The synthetic chemistry community has also made strides in optimizing the production of 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid. A recent patent (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method involves a novel catalytic system that minimizes the use of hazardous reagents, aligning with the principles of green chemistry. This advancement is expected to facilitate large-scale production and further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a short half-life, necessitating formulation improvements or structural modifications. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 2-oxo-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid (CAS: 2228837-56-5) represents a versatile scaffold with significant therapeutic potential. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthetic chemistry, position it as a compelling candidate for further investigation. Future research should focus on overcoming pharmacokinetic challenges and advancing it through preclinical and clinical trials to realize its full therapeutic potential.

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